Cas no 86994-47-0 (2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester
• CAS No: 86994-47-0
• MF: C₁₃H₁₁F₁₃O₃
• MW: 462.20389008522
• CID: 720771
• PubChem ID: 2776167
• Update Time: 2025-05-21

2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester
• (4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl) 2-methylprop-2-enoate
• 3-PERFLUOROHEXYL-2-HYDROXYPROPYL METHACRYLATE
• 1H,1H,2H,3H,3H-Perfluoro(2-hydroxynon-1-yl) methacrylate
• 2-Hydroxy-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-1-yl 2-methylprop-2-enoate
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonan-1-yl methacrylate
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl 2-methylprop-2-enoate
• PC6553
• DTXSID20379861
• 86994-47-0
• [4,4,5,5,6,6,7,7,8,8,9,9,9-tridecakis(fluoranyl)-2-oxidanyl-nonyl] 2-methylprop-2-enoate
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl methacrylate
• QJNMSQFOKUQZBA-UHFFFAOYSA-N
• NS00019295
• 2-methyl-2-propenoic acid (4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl) ester
• SCHEMBL711741
• FT-0616305
• A841907

• MDL： MFCD01319141
• Inchi： 1S/C13H11F13O3/c1-5(2)7(28)29-4-6(27)3-8(14,15)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h6,27H,1,3-4H2,2H3
• InChI Key： QJNMSQFOKUQZBA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(CC(COC(C(=C)C)=O)O)(F)F)F

Computed Properties

• Exact Mass: 462.05000
• Monoisotopic Mass: 462.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.488
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: 130°C
• Refractive Index: 1.351
• PSA: 46.53000
• LogP: 4.59550
• Sensitiveness: Lachrymatory

2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep cold

Additional information on 2-Propenoic acid,2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester

Introduction to 2-Propenoic acid, 2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester (CAS No. 86994-47-0)

2-Propenoic acid, 2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl ester, identified by the CAS number 86994-47-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of fluorinated esters that exhibit unique physicochemical properties due to the presence of multiple fluorine atoms in its structure. The methyl group and the tridecafluoro chain contribute to its distinctive reactivity and potential applications in drug development and material science.

The molecular structure of this compound features a 2-propenoic acid backbone with a methyl substituent at the second carbon atom. The presence of a hydroxyl group at the alpha position and a long chain of tridecafluoro substituents makes it a highly interesting molecule for synthetic chemists and biologists. The fluorine atoms introduce significant lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, fluorinated compounds have become increasingly important in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic resistance. The 4,4,5,5-pentamethyldihydroperfluoropropyl group and the tridecafluoro chain in this compound contribute to its high lipophilicity and low polar surface area (PSA), making it an attractive candidate for oral formulations. Additionally, the hydroxyl group provides a site for further functionalization via esterification or other chemical transformations.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Fluorinated esters have been shown to enhance drug stability and improve pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can reduce metabolic degradation by enzymes such as cytochrome P450 (CYP450), thereby extending the half-life of drugs. This property is particularly valuable in chronic disease management where long-term efficacy is crucial.

Recent research has also explored the use of fluorinated compounds in targeted drug delivery systems. The high lipophilicity of this compound makes it suitable for formulation into liposomes or nanoparticles that can enhance cellular uptake and target specific tissues or organs. Such advancements are particularly relevant in oncology where targeted delivery can minimize side effects and improve patient outcomes.

The synthesis of 2-Propenoic acid, 2-methyl-, 4,4,5,5,6,6,7,7,8,8,9,